Cas no 36914-80-4 (phenol,2,4-diiodo-,acetate)

• Product Name: phenol,2,4-diiodo-,acetate
• CAS No: 36914-80-4
• MF: C₈H₆I₂O₂
• MW: 387.940987110138
• CID: 921761
• PubChem ID: 142116
• Update Time: 2025-04-19

phenol,2,4-diiodo-,acetate Chemical and Physical Properties

Names and Identifiers

• phenol,2,4-diiodo-,acetate
• (2,4-diiodophenyl) acetate
• Phenol, 2,4-diiodo-, acetate
• SCHEMBL196363
• 36914-80-4
• Acetic acid 2,4-diiodo-phenyl ester
• DTXSID50190400

• Inchi： 1S/C8H6I2O2/c1-5(11)12-8-3-2-6(9)4-7(8)10/h2-4H,1H3
• InChI Key： KVMGMCWDIJHCJO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OC(C)=O)I

Computed Properties

• Exact Mass: 387.84478
• Monoisotopic Mass: 387.84572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3